Cas no 948834-78-4 (4-aminoazepan-2-one)

• Product Name: 4-aminoazepan-2-one
• CAS No: 948834-78-4
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• MDL: MFCD12024783
• CID: 1033854
• PubChem ID: 71607353
• Update Time: 2024-10-25

4-aminoazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Aminoazepan-2-one hydrochloride
• 4-Amino-azepan-2-one
• 4-Aminohexahydro-2H-azepin-2-one (ACI)
• 4-aminoazepan-2-one
• SY322873
• 4-Aminoazepan-2-one--hydrogen chloride (1/1)
• SCHEMBL26627502
• 4-Aminoazepan-2-one HCl
• MFCD15529625
• 4-aminoazepan-2-one;hydrochloride
• F19647
• 1427436-28-9
• 948834-78-4
• DTXSID80856305
• CS-0446424
• J-514421
• 4-Aminoazepan-2-onehydrochloride
• AKOS016844414

• MDL： MFCD12024783
• Inchi： 1S/C6H12N2O/c7-5-2-1-3-8-6(9)4-5/h5H,1-4,7H2,(H,8,9)
• InChI Key： VTQGYRVGBASLDF-UHFFFAOYSA-N
• SMILES： O=C1CC(N)CCCN1

Computed Properties

• Exact Mass: 164.0716407g/mol
• Monoisotopic Mass: 164.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives